Cas no 116503-70-9 (Benzoic acid, 4-[2-(methoxycarbonyl)-1,3-butadienyl]-, methyl ester, (E)- (9CI))

• Product Name: Benzoic acid, 4-[2-(methoxycarbonyl)-1,3-butadienyl]-, methyl ester, (E)- (9CI)
• CAS No: 116503-70-9
• MF: C₁₄H₁₄O₄
• MW: 246.258564472198
• CID: 6641516
• Update Time: 2024-01-29

Benzoic acid, 4-[2-(methoxycarbonyl)-1,3-butadienyl]-, methyl ester, (E)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[2-(methoxycarbonyl)-1,3-butadienyl]-, methyl ester, (E)- (9CI)

• Inchi： 1S/C14H14O4/c1-4-11(13(15)17-2)9-10-5-7-12(8-6-10)14(16)18-3/h4-9H,1H2,2-3H3/b11-9+
• InChI Key： XQPGVLNVSTZXEY-PKNBQFBNSA-N
• SMILES： C(OC)(=O)C1=CC=C(/C=C(/C(OC)=O)\C=C)C=C1

Experimental Properties

• Density: 1.139±0.06 g/cm3(Predicted)
• Melting Point: 48-49 °C
• Boiling Point: 374.6±25.0 °C(Predicted)